4-(Butan-2-yl)piperazine-1-sulfonyl chloride

• Molecular Formula: C8H17ClN2O2S
• Molecular Weight: 240.75 g/mol
• SMILES: CCC(C)N1CCN(CC1)S(=O)(=O)Cl
• InChI: InChI=1S/C8H17ClN2O2S/c1-3-8(2)10-4-6-11(7-5-10)14(9,12)13/h8H,3-7H2,1-2H3
• InChIKey: QLPAVGYNCKOGOE-UHFFFAOYSA-N

4-(Butan-2-yl)piperazine-1-sulfonyl chloride (CAS 1594518-40-7): Baseline Physicochemical and Procurement Profile

4-(Butan-2-yl)piperazine-1-sulfonyl chloride, also known as 4-(sec-butyl)piperazine-1-sulfonyl chloride, is an organosulfur compound within the N-alkylpiperazine sulfonyl chloride class, characterized by a reactive sulfonyl chloride electrophile at the N1 position and a chiral sec-butyl group at the N4 position . This non-symmetrical substitution pattern confers distinct physicochemical properties relative to its linear alkyl or unsubstituted analogs , including a molecular weight of 240.75 g/mol, a calculated LogP of 0.8861, and a topological polar surface area (TPSA) of 40.62 Ų .

Synthetic Handle

Reactive sulfonyl chloride for sulfonamide derivatization.

Chiral Building Block

sec-Butyl group introduces a stereogenic center for asymmetric synthesis.

Lipophilicity Profile

Enhanced lipophilicity relative to unsubstituted piperazine sulfonyl chlorides.

Why 4-(Butan-2-yl)piperazine-1-sulfonyl chloride Cannot Be Replaced by Generic Piperazine Sulfonyl Chlorides

Procurement decisions based solely on the reactive sulfonyl chloride handle ignore critical structure-activity determinants. The N4 sec-butyl substituent in 4-(Butan-2-yl)piperazine-1-sulfonyl chloride alters physicochemical parameters including lipophilicity (LogP) and molecular flexibility , which directly influence downstream pharmacokinetic and target-binding properties in derived sulfonamide products [1]. In-class compounds such as 4-methylpiperazine-1-sulfonyl chloride or unsubstituted piperazine-1-sulfonyl chloride exhibit distinct molecular geometries and electronic distributions that cannot recapitulate the steric and hydrophobic contributions of the branched sec-butyl group [2], rendering generic substitution a material risk to synthetic reproducibility and biological outcome fidelity.

N4 sec-butyl branch alters lipophilicity profile relative to simpler N-alkyl analogs, potentially shifting PK properties of derived sulfonamides.

Conformational flexibility differs from methyl/ethyl analogs, impacting steric engagement in target binding pockets.

Absence of chiral center in achiral analogs precludes enantiomer-specific SAR studies.

• [1] Halimehjani AZ, Bayat S, Hooshmand SE, Tondro G, Moradi HR, Jalaei J. Diversity-oriented synthesis of novel sulfonated piperazine derivatives endowing dual biological activities. Journal of Molecular Structure. 2024;1309:138263. View Source
• [2] PubChem. Piperazine-1-sulfonyl chloride (CID 54563350). Computed Properties. View Source

Quantitative Differentiation of 4-(Butan-2-yl)piperazine-1-sulfonyl chloride from In-Class Analogs

Enhanced Lipophilicity and Reduced Polarity Versus Unsubstituted Piperazine-1-sulfonyl Chloride

The N4 sec-butyl substituent of 4-(Butan-2-yl)piperazine-1-sulfonyl chloride elevates calculated LogP to 0.8861 compared to -0.4 for the unsubstituted parent piperazine-1-sulfonyl chloride, representing a greater than 3-fold increase in lipophilicity [1]. This modification concurrently reduces TPSA from 57.8 Ų to 40.62 Ų [1]. These altered physicochemical parameters are predictive of enhanced membrane permeability and altered distribution profiles in derived sulfonamide pharmacophores [2].

Lipophilicity

Class-level inference

ΔLogP +1.2861 (3.2-fold higher)
TPSA 40.62 vs 57.8 Ų

Supports differentiation in lipophilicity-dependent assay contexts.

Computed properties; experimental validation advised.

Evidence Dimension	Lipophilicity (LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	Calculated LogP = 0.8861; TPSA = 40.62 Ų
Comparator Or Baseline	Piperazine-1-sulfonyl chloride (unsubstituted): Calculated LogP = -0.4; TPSA = 57.8 Ų
Quantified Difference	ΔLogP = +1.2861 (approx. 3.2-fold lipophilicity increase); ΔTPSA = -17.18 Ų
Conditions	Computed physicochemical properties via XLogP3 and Cactvs algorithms

Why This Matters

The 3.2-fold increase in lipophilicity relative to the unsubstituted analog directly impacts the membrane permeability and biodistribution of sulfonamide derivatives synthesized from this building block, making it a non-interchangeable reagent for optimizing drug-like properties.

• [1] PubChem. Piperazine-1-sulfonyl chloride (CID 54563350). Computed Properties. View Source
• [2] Halimehjani AZ, Bayat S, Hooshmand SE, Tondro G, Moradi HR, Jalaei J. Diversity-oriented synthesis of novel sulfonated piperazine derivatives endowing dual biological activities. Journal of Molecular Structure. 2024;1309:138263. View Source

Increased Conformational Flexibility via Additional Rotatable Bonds Relative to Methyl and Ethyl Analogs

The sec-butyl group in 4-(Butan-2-yl)piperazine-1-sulfonyl chloride contributes 3 rotatable bonds to the molecular framework, compared to only 1 rotatable bond in the unsubstituted piperazine-1-sulfonyl chloride [1]. This increased conformational flexibility allows the N4 substituent to sample a larger steric volume and engage in additional hydrophobic contacts within binding pockets, a feature unavailable to shorter-chain analogs such as 4-methylpiperazine-1-sulfonyl chloride or 4-ethylpiperazine-1-sulfonyl chloride .

Flexibility

Class-level inference

3 rotatable bonds (sec-butyl)
vs 1 (unsubst.), 2 (ethyl)

May enable greater conformational sampling in target binding.

Modeled flexibility; effects on SAR require experimental confirmation.

Evidence Dimension	Rotatable Bond Count and Molecular Flexibility
Target Compound Data	3 rotatable bonds (N4-sec-butyl side chain)
Comparator Or Baseline	Piperazine-1-sulfonyl chloride: 1 rotatable bond; 4-Methylpiperazine-1-sulfonyl chloride: 1 rotatable bond (methyl); 4-Ethylpiperazine-1-sulfonyl chloride: 2 rotatable bonds (ethyl)
Quantified Difference	2-3 additional rotatable bonds relative to unsubstituted and short-chain alkyl analogs
Conditions	Computed molecular property analysis

Why This Matters

The additional rotatable bonds enable greater conformational sampling and potential hydrophobic interactions in derived sulfonamide inhibitors, a structural feature not achievable with simpler N-alkyl piperazine sulfonyl chlorides, thereby directly influencing structure-activity relationship (SAR) outcomes.

• [1] PubChem. Piperazine-1-sulfonyl chloride (CID 54563350). Computed Properties. View Source

Chiral sec-Butyl Substituent Introduces Stereochemical Diversity Unavailable in Achiral Analogs

4-(Butan-2-yl)piperazine-1-sulfonyl chloride contains a stereogenic center at the sec-butyl carbon (C2 of the butan-2-yl group), introducing chirality into the piperazine scaffold. This contrasts with achiral analogs such as 4-methyl-, 4-ethyl-, 4-propyl-, and 4-isobutyl-piperazine-1-sulfonyl chlorides, which lack stereochemical complexity . The presence of this chiral center allows for the generation of enantiomerically enriched sulfonamide derivatives, enabling investigation of stereospecific biological interactions and potential separation of on-target versus off-target pharmacology [1].

Stereochemistry

Supporting evidence

Chiral (one stereogenic center)
vs Achiral analogs

Supports enantiomer-attribution studies in sulfonamide libraries.

Requires chiral resolution or asymmetric synthesis validation.

Evidence Dimension	Stereochemical Complexity (Chiral vs. Achiral)
Target Compound Data	Contains one stereogenic center (sec-butyl chiral carbon)
Comparator Or Baseline	4-Methyl-, 4-Ethyl-, 4-Propyl-, 4-Isobutyl-, and unsubstituted piperazine-1-sulfonyl chlorides: Achiral
Quantified Difference	Chiral vs. achiral (binary differentiation)
Conditions	Structural analysis of N4 substituent

Why This Matters

The chiral sec-butyl group provides a handle for asymmetric synthesis and stereospecific biological evaluation, a capability absent in achiral N-alkyl piperazine sulfonyl chlorides, which is critical for medicinal chemistry programs targeting chiral biological environments.

• [1] Taha M, Irshad M, Imran S, et al. Synthesis of piperazine sulfonamide analogs as diabetic-II inhibitors and their molecular docking study. Eur J Med Chem. 2017;141:530-541. View Source

High-Value Application Scenarios for 4-(Butan-2-yl)piperazine-1-sulfonyl chloride in Scientific Research and Industrial Synthesis

Optimization of CNS-Penetrant Piperazine Sulfonamide Pharmacophores

The elevated lipophilicity (LogP 0.8861) and reduced TPSA (40.62 Ų) of 4-(Butan-2-yl)piperazine-1-sulfonyl chloride make it a superior starting material for synthesizing sulfonamide derivatives intended for central nervous system (CNS) penetration. These physicochemical parameters align with established CNS drug-likeness criteria (LogP 2-5, TPSA < 60-70 Ų), improving the probability of blood-brain barrier permeability in derived compounds. The branched sec-butyl group also provides a favorable steric profile for occupying hydrophobic sub-pockets in targets such as GPCRs and ion channels prevalent in neurological disorders [1].

Asymmetric Synthesis of Enantiopure Sulfonamide Ligands for Stereospecific Target Engagement

The chiral sec-butyl group in 4-(Butan-2-yl)piperazine-1-sulfonyl chloride enables the preparation of enantiomerically enriched sulfonamide derivatives, facilitating stereochemical SAR studies. This building block is uniquely suited for medicinal chemistry campaigns requiring chiral sulfonamide libraries, where stereospecific interactions with chiral protein targets (e.g., kinases, proteases) can be systematically explored [2].

Diversity-Oriented Synthesis of 11β-HSD1 and Metabolic Disorder Inhibitors

Piperazine sulfonamides derived from N-alkyl piperazine sulfonyl chlorides have demonstrated potent inhibition of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) with in vivo efficacy in hyperinsulinemia models [1]. The distinct conformational flexibility and hydrophobic bulk of the sec-butyl substituent may confer advantages in occupying the lipophilic active site of 11β-HSD1, as well as related metabolic targets such as DPP-IV and α-glucosidase [3]. This building block is therefore a rational choice for programs targeting metabolic syndrome and type 2 diabetes.

Synthesis of Antimalarial and Antifungal Piperazine Sulfone Hybrids

Recent studies on alkyl and sulfonyl piperazine derivatives containing sulfone moieties have identified compounds with IC50 values as low as 0.64 µg/mL against Plasmodium falciparum and antifungal inhibition zones up to 17.35 mm [4]. The sec-butyl piperazine sulfonyl chloride scaffold provides a versatile entry point for constructing such hybrid molecules, where the N4 alkyl chain length and branching pattern have been shown to modulate both antimalarial potency and antimicrobial spectrum [4].

Application

Selection Property

Validation Focus

CNS sulfonamide library synthesis

Moderate calculated lipophilicity & reduced TPSA

Blood-brain barrier permeability assay context

Asymmetric sulfonamide SAR studies

Chiral sec-butyl handle for enantiomer separation

Stereospecific target engagement assay context

Metabolic target inhibitor design (e.g., 11β-HSD1)

Conformational flexibility & hydrophobic bulk

Enzyme inhibition assay & selectivity profiling

Antiparasitic/antifungal sulfone hybrid synthesis

Versatile sulfonyl chloride for sulfone derivatization

Antimicrobial screening context (MIC determination)

• [1] Xiang J, Wan ZK, Li HQ, et al. Piperazine sulfonamides as potent, selective, and orally available 11beta-hydroxysteroid dehydrogenase type 1 inhibitors with efficacy in the rat cortisone-induced hyperinsulinemia model. J Med Chem. 2008;51(14):4068-71. View Source
• [2] Taha M, Irshad M, Imran S, et al. Synthesis of piperazine sulfonamide analogs as diabetic-II inhibitors and their molecular docking study. Eur J Med Chem. 2017;141:530-541. View Source
• [3] Abu Khalaf R, Alwarafi E, Sabbah D. Piperazine sulfonamides as DPP-IV inhibitors: Synthesis, induced-fit docking and in vitro biological evaluation. Acta Pharmaceutica. 2021;71(4):631-643. View Source
• [4] Biological evaluation of new alkyl and sulfonyl piperazine derivatives containing a sulfone moiety: In silico studies, synthesis, and characterization. Journal of Molecular Structure. 2025. View Source